Cas no 100891-25-6 (Benzeneoctanol, 2-nitro-)

Benzeneoctanol, 2-nitro- structure
Benzeneoctanol, 2-nitro- structure
Product Name:Benzeneoctanol, 2-nitro-
CAS No:100891-25-6
MF:C14H21NO3
MW:251.321444272995
CID:1126712
PubChem ID:71332431
Update Time:2025-04-20

Benzeneoctanol, 2-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzeneoctanol, 2-nitro-
    • 8-(2-nitrophenyl)octan-1-ol
    • DTXSID00760879
    • 100891-25-6
    • Inchi: 1S/C14H21NO3/c16-12-8-4-2-1-3-5-9-13-10-6-7-11-14(13)15(17)18/h6-7,10-11,16H,1-5,8-9,12H2
    • InChI Key: BPSZJMNIGIRSAU-UHFFFAOYSA-N
    • SMILES: OCCCCCCCCC1C=CC=CC=1[N+](=O)[O-]

Computed Properties

  • Exact Mass: 251.15223
  • Monoisotopic Mass: 251.15214353g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 8
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 66Ų

Experimental Properties

  • PSA: 63.37
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